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Compound of Interest

Compound Name: Daminozide-d4

Cat. No.: B10855961

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the fundamental differences between the plant growth
regulator Daminozide and its deuterated analogue, Daminozide-d4. Primarily distinguished by
isotopic labeling, this guide will delve into their comparative physicochemical properties, the
critical role of Daminozide-d4 as an internal standard in quantitative analysis, detailed
experimental protocols, and the relevant biological signaling pathways.

Core Structural and Physicochemical Distinctions

Daminozide, chemically known as N-(dimethylamino)succinamic acid, is a synthetic plant
growth regulator. Its deuterated form, Daminozide-d4, is a stable isotope-labeled version
where four hydrogen atoms on the succinamic acid backbone have been replaced with
deuterium atoms. This isotopic substitution is the primary difference between the two molecules
and is the basis for their distinct applications, particularly in analytical chemistry. While their
chemical reactivity and biological activity are virtually identical, their mass difference is a key
feature exploited in mass spectrometry-based assays.

Below are the chemical structures of Daminozide and Daminozide-d4, illustrating the position
of the deuterium labels.

Daminozide
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Caption: Chemical structure of Daminozide.

Daminozide-d4
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Caption: Chemical structure of Daminozide-d4.

Comparative Physicochemical Data

The following table summarizes the key physicochemical properties of Daminozide and
Daminozide-d4 for easy comparison.
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Property Daminozide Daminozide-d4
Molecular Formula Ce6H12N20s3 CeHsDaN203
Molecular Weight 160.17 g/mol 164.20 g/mol
Monoisotopic Mass 160.084792 u 164.109899 u

CAS Number 1596-84-5 1596-84-5 (unlabeled)
Appearance White crystalline solid White to off-white solid
Melting Point 157-164 °C 157-160 °C

Water Solubility 100 g/L at 25 °C Slightly soluble

LogP -1.7 Not available

pKa 4.7 Not available

Biological Activity and Signaling Pathways

Daminozide functions as a plant growth regulator by inhibiting the biosynthesis of gibberellins,
a class of plant hormones that promote stem elongation. Specifically, it acts as a competitive
inhibitor of 2-oxoglutarate-dependent dioxygenases, key enzymes in the later stages of the
gibberellin biosynthetic pathway.

In humans, Daminozide has been identified as a selective inhibitor of the KDM2/7 subfamily of
Jumoniji C (JmjC) domain-containing histone demethylases. These enzymes play a crucial role
in epigenetic regulation by removing methyl groups from histone proteins, thereby influencing
gene expression. The inhibitory action of Daminozide on these demethylases is an area of
active research in the context of drug development.

Gibberellin Biosynthesis Inhibition Pathway
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 To cite this document: BenchChem. [Unveiling the Isotopic Distinction: A Technical Guide to
Daminozide and Daminozide-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855961#key-differences-between-daminozide-and-
daminozide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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